5-Bromo-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C5H6BrN3O2
• Molecular Weight: 220.02 g/mol
• IUPAC Name: 5-bromo-1-ethyltriazole-4-carboxylic acid
• InChI: InChI=1S/C5H6BrN3O2/c1-2-9-4(6)3(5(10)11)7-8-9/h2H2,1H3,(H,10,11)
• InChI Key: LVKNECDGJRYFHW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(N=N1)C(=O)O)Br

Description

5-Bromo-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid is a triazole derivative characterized by a bromine atom at position 5, an ethyl group at position 1, and a carboxylic acid moiety at position 4. The bromine atom enhances electrophilicity, while the ethyl group modulates lipophilicity and steric effects. The carboxylic acid group contributes to polarity and hydrogen-bonding capacity, influencing solubility and interactions with biological targets .

Synthetic routes for analogous triazole derivatives typically involve azide-alkyne cycloadditions (e.g., CuAAC reactions) followed by oxidation steps to introduce the carboxylic acid group . While direct evidence for the synthesis of this specific compound is absent in the provided materials, its structural analogs (e.g., 5-Bromo-1H-1,2,3-triazole-4-carboxylic acid, CAS 295345-31-2) suggest similar methodologies could apply .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of ethyl azide with 5-bromo-1,2,3-triazole-4-carboxylic acid under acidic conditions to form the desired product . The reaction conditions often include the use of a solvent such as ethanol or methanol and a catalyst to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-purity reagents and stringent quality control measures are essential to achieve the desired product specifications.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Esterification: The carboxylic acid group can be esterified to form esters, which may have different properties and applications.

Common Reagents and Conditions

Substitution: Reagents such as sodium azide or primary amines in the presence of a base like sodium hydroxide.

Oxidation: Reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Esterification: Alcohols in the presence of an acid catalyst like sulfuric acid.

Major Products Formed

Substitution: Formation of 5-amino-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid.

Oxidation: Formation of 5-bromo-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid derivatives with higher oxidation states.

Reduction: Formation of reduced triazole derivatives.

Esterification: Formation of ethyl or methyl esters of the carboxylic acid group.

Scientific Research Applications

5-Bromo-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those with potential anticancer or antimicrobial properties.

Materials Science: The compound is used in the development of novel materials with specific electronic or optical properties.

Biological Studies: It serves as a probe or ligand in biochemical assays to study enzyme interactions and other biological processes.

Industrial Applications: The compound is used in the synthesis of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 5-Bromo-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid depends on its specific application. In medicinal chemistry, it may act by inhibiting specific enzymes or interacting with biological targets such as DNA or proteins. The bromine atom and the triazole ring play crucial roles in its binding affinity and specificity towards these targets. The carboxylic acid group can also participate in hydrogen bonding and other interactions that enhance its biological activity.

Comparison with Similar Compounds

Structural Analogs and Physicochemical Properties

The table below compares 5-Bromo-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid with key structural analogs:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Solubility	Key Features
5-Bromo-1H-1,2,3-triazole-4-carboxylic acid	H (1), Br (5), COOH (4)	C₃H₂BrN₃O₂	191.97	Polar solvents (DMSO, methanol)	High acidity due to electron-withdrawing Br and triazole ring
1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid	4-Bromobenzyl (1), CH₃ (5), COOH (4)	C₁₁H₁₀BrN₃O₂	296.12	Chloroform, methanol, DMSO	Enhanced lipophilicity from benzyl group; research applications
1-(4-Chlorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid	4-Cl-C₆H₄ (1), CF₃ (5), COOH (4)	C₁₀H₆ClF₃N₃O₂	304.62	Not specified	High antitumor activity (GP = 68.09% vs. NCI-H522 cells)
1-Benzyl-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid hydrochloride	Benzyl (1), C₂H₅ (5), COOH (4)	C₁₂H₁₃ClN₃O₂	296.71	Aqueous (HCl salt)	Versatile intermediate for drug development

Key Observations :

• Acidity : The electron-withdrawing triazole ring and bromine atom enhance acidity, which may limit cellular uptake due to ionization at physiological pH .
• Bioactivity : Substituents like trifluoromethyl (CF₃) or aromatic groups (e.g., benzyl) correlate with higher antiproliferative activity in cancer cell lines .

Biological Activity

5-Bromo-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound with significant biological activity. This article explores its properties, mechanisms of action, and potential applications in medicinal chemistry and materials science.

Chemical Structure and Properties

5-Bromo-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid features a triazole ring with a bromine atom at the 5-position, an ethyl group at the 1-position, and a carboxylic acid group at the 4-position. Its molecular formula is $C_5H_6BrN_3O_2$ with a molecular weight of 220.02 g/mol.

Property	Value
Molecular Formula	C5H6BrN3O2
Molecular Weight	220.02 g/mol
IUPAC Name	5-bromo-1-ethyltriazole-4-carboxylic acid
InChI Key	LVKNECDGJRYFHW-UHFFFAOYSA-N

The biological activity of 5-Bromo-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid is primarily attributed to its ability to interact with various biological targets. The presence of the bromine atom enhances its binding affinity to enzymes and proteins, potentially inhibiting their activity. The carboxylic acid group can participate in hydrogen bonding, which further enhances its interaction with biological macromolecules.

Anticancer Activity

Recent studies have indicated that derivatives of triazole compounds exhibit significant anticancer properties. For instance, compounds similar to 5-Bromo-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid have shown promising results against various cancer cell lines.

Case Study: Antiproliferative Activity

In vitro studies have demonstrated that related triazole compounds exhibit potent antiproliferative activity against HepG2 (hepatocellular carcinoma) and MCF-7 (breast cancer) cell lines. The IC50 values for these compounds were reported to be less than 25 μM, indicating strong efficacy in inhibiting cancer cell growth .

Antimicrobial Properties

The compound also shows potential antimicrobial activity. Research indicates that triazole derivatives can be effective against both Gram-positive and Gram-negative bacteria. For example, certain derivatives exhibited marked activity against Escherichia coli while showing limited effects on fungal strains .

Synthesis and Applications

The synthesis of 5-Bromo-1-ethyl-1H-1,2,3-triazole-4-carboxylic acid typically involves cyclization reactions under controlled conditions. It serves as a valuable building block in medicinal chemistry for developing new pharmaceuticals with anticancer and antimicrobial properties.

Applications include:

• Medicinal Chemistry: Used in the synthesis of pharmaceutical compounds.
• Materials Science: Development of novel materials with specific electronic or optical properties.
• Biochemical Assays: Acts as a probe or ligand for studying enzyme interactions.